Cas no 91972-45-1 (1-propyl-decahydronaphthalene)

1-Propyl-decahydronaphthalene is a saturated bicyclic hydrocarbon with the molecular formula C₁₃H₂₄. It belongs to the decalin (decahydronaphthalene) family, where a propyl group is substituted at the 1-position of the naphthalene ring system. This compound exhibits high thermal and chemical stability due to its fully hydrogenated structure, making it suitable for applications requiring inert solvents or reaction media. Its low polarity and hydrophobic nature contribute to excellent compatibility with non-polar organic systems. The propyl side chain enhances solubility for certain lipophilic compounds compared to unsubstituted decalin. As a derivative of decahydronaphthalene, it maintains the characteristic resistance to oxidation while offering modified physical properties such as boiling point and viscosity. The rigid bicyclic framework provides structural stability in various chemical environments.
1-propyl-decahydronaphthalene structure
1-propyl-decahydronaphthalene structure
Product Name:1-propyl-decahydronaphthalene
CAS No:91972-45-1
MF:C13H24
MW:180.329664230347
CID:861111
PubChem ID:145229
Update Time:2025-11-01

1-propyl-decahydronaphthalene Chemical and Physical Properties

Names and Identifiers

    • alpha-n-Propyldecalin
    • 1-propyl-1,2,3,4,4a,5,6,7,8,8a-decahydronaphthalene
    • AKOS006329853
    • 1-propyldecahydronaphthalene
    • EN300-135082
    • 91972-45-1
    • C13H24
    • 1-propyl-decahydronaphthalene
    • DTXSID90919430
    • propyl-trans-decahydro-naphthalene
    • .alpha.-n-Propyldecalin
    • Inchi: 1S/C13H24/c1-2-6-11-8-5-9-12-7-3-4-10-13(11)12/h11-13H,2-10H2,1H3
    • InChI Key: HIXIFRGJVIZERN-UHFFFAOYSA-N
    • SMILES: C12CCCCC1CCCC2CCC

Computed Properties

  • Exact Mass: 180.187800766g/mol
  • Monoisotopic Mass: 180.187800766g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 150
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 0Ų

1-propyl-decahydronaphthalene Security Information

1-propyl-decahydronaphthalene Pricemore >>

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Additional information on 1-propyl-decahydronaphthalene

Comprehensive Overview of 1-Propyl-Decahydronaphthalene (CAS No. 91972-45-1): Properties, Applications, and Industry Insights

1-Propyl-decahydronaphthalene (CAS No. 91972-45-1) is a specialized organic compound belonging to the class of decalin derivatives. This saturated bicyclic hydrocarbon features a propyl group attached to a decahydronaphthalene backbone, imparting unique physicochemical properties that make it valuable in industrial and research applications. The compound's molecular structure contributes to its stability, low polarity, and compatibility with various organic systems, positioning it as a versatile intermediate in synthetic chemistry.

Recent interest in sustainable solvents and bio-based chemicals has drawn attention to compounds like 1-propyl-decahydronaphthalene. Researchers are investigating its potential as an alternative to traditional petroleum-derived solvents, particularly in applications requiring high boiling points and chemical inertness. The compound's low toxicity profile compared to some conventional solvents aligns with the growing demand for greener chemical alternatives in manufacturing processes.

From a technical perspective, 91972-45-1 demonstrates excellent thermal stability and solvent power for non-polar compounds. These characteristics make it particularly useful in specialty lubricant formulations, where its ability to maintain viscosity across temperature ranges is valued. The propyl side chain enhances the molecule's fluidity compared to unsubstituted decahydronaphthalene, offering formulators additional options for performance customization in industrial applications.

In the field of fragrance chemistry, derivatives of decahydronaphthalene have gained attention for their ability to serve as fixative agents. While 1-propyl-decahydronaphthalene itself isn't a primary fragrance component, its structural features contribute to ongoing research into long-lasting scent technologies. This application aligns with consumer trends favoring extended-wear personal care products and sustainable fragrance delivery systems.

The synthesis of CAS 91972-45-1 typically involves catalytic hydrogenation of appropriate naphthalene derivatives followed by alkylation processes. Modern production methods emphasize atom economy and energy efficiency, responding to industry demands for sustainable manufacturing practices. Analytical characterization of the compound relies on techniques such as gas chromatography-mass spectrometry (GC-MS) and nuclear magnetic resonance (NMR) spectroscopy to ensure purity and confirm structural integrity.

Environmental considerations surrounding 1-propyl-decahydronaphthalene have prompted studies into its biodegradation pathways and ecotoxicological profile. While classified as persistent under certain conditions, its low water solubility and high vapor pressure suggest limited mobility in aquatic environments. These properties are important factors in environmental risk assessments and regulatory compliance evaluations for industrial users.

Emerging applications for 91972-45-1 include its use as a reaction medium in specialized polymerization processes and as a carrier fluid in electronic cooling systems. The compound's dielectric properties and thermal conductivity characteristics make it suitable for certain high-performance thermal management applications, particularly where electrical insulation is required alongside heat transfer capabilities.

Quality control standards for 1-propyl-decahydronaphthalene typically specify minimum purity levels (often ≥95%) with particular attention to residual catalyst content and isomeric composition. Advanced purification techniques such as molecular distillation and column chromatography are employed to meet the stringent requirements of pharmaceutical intermediates and electronic-grade chemicals applications where trace impurities could significantly impact performance.

From a market perspective, demand for decalin derivatives like CAS 91972-45-1 reflects broader trends in specialty chemicals growth. Industry analysts note increasing interest from Asia-Pacific manufacturers particularly in the advanced materials and performance additive sectors. The compound's balance of performance characteristics and regulatory acceptance positions it favorably compared to some alternative chemicals facing usage restrictions.

Future research directions for 1-propyl-decahydronaphthalene may explore its potential in energy storage systems as a phase change material or heat transfer fluid component. The compound's enthalpy of vaporization and temperature stability range suggest possible applications in waste heat recovery systems, aligning with global initiatives for industrial energy efficiency improvement. Additionally, modifications to its molecular structure could yield new derivatives with tailored properties for specialty material science applications.

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